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Compound of Interest

Compound Name:
2-Chlorophenyl-(biphenyl-4-yl)-

carbinol

Cat. No.: B8681194

Get Quote

Technical Whitepaper for Pharmaceutical Development

Executive Summary
2-Chlorophenyl-(biphenyl-4-yl)-carbinol (IUPAC: (2-chlorophenyl)(4-phenylphenyl)methanol)

is a chiral diaryl-methanol intermediate. It serves as the lipophilic scaffold for the antifungal

drug Lombazole, providing the bulky hydrophobic moiety necessary for the inhibition of fungal

lanosterol 14

-demethylase (CYP51).

Due to the presence of the biphenyl system and the chloro-substituted phenyl ring, this

compound exhibits extremely low aqueous solubility and high lipophilicity (LogP > 5.0). Its

stability profile is dominated by the reactivity of the benzylic hydroxyl group, which is prone to

acid-catalyzed dehydration and oxidation.

Physicochemical Profile
Chemical Identity[1]
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Common Name: 2-Chlorophenyl-(biphenyl-4-yl)-carbinol

Systematic Name: (2-Chlorophenyl)(4'-phenylphenyl)methanol

Molecular Formula:

Molecular Weight: 294.78 g/mol

Key Function: Precursor for

-alkylation of imidazole (Lombazole synthesis).

Solubility Characteristics
The compound is a highly lipophilic solid. Its solubility behavior is dictated by strong

-

stacking interactions of the biphenyl system and the lack of ionizable groups (unlike its
imidazole derivative, Lombazole).

Table 1: Solubility Profile (at 25°C)
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Solvent System Solubility Rating
Estimated Conc.
(mg/mL)

Mechanistic Insight

Water (pH 1-14) Practically Insoluble < 0.001

Hydrophobic

dominance; no H-

bond

acceptors/donors

sufficient to solvate

the diaryl system.

Dichloromethane

(DCM)
Freely Soluble > 100

Excellent compatibility

with aromatic

-systems. Preferred

for extraction.

Methanol / Ethanol Soluble 20 - 50

Soluble, but may

require warming for

high concentrations.

Proticity aids -OH

solvation.

DMSO Freely Soluble > 100

Dipolar aprotic nature

disrupts lattice energy

effectively.

Hexane / Heptane Sparingly Soluble < 10

Despite lipophilicity,

crystal lattice energy

(due to

-stacking) limits

solubility in aliphatics.

Stability Profile
The benzylic alcohol functionality attached to two electron-rich aromatic systems creates

specific stability challenges.

Acid Sensitivity (Critical):
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Mechanism: Protonation of the hydroxyl group leads to the formation of a resonance-

stabilized carbocation (benzhydryl cation).

Outcome: This cation can react with nucleophiles or undergo elimination to form an ether

(dimerization) or disproportionate.

Handling: Avoid exposure to strong mineral acids (HCl, H₂SO₄) unless intended for

activation (e.g., chlorination).

Oxidation Susceptibility:

Mechanism: The secondary alcohol is readily oxidized to the corresponding ketone: (2-

chlorophenyl)(biphenyl-4-yl)methanone.

Trigger: Exposure to strong oxidants (Cr(VI), Mn(VII)) or prolonged exposure to air/light in

solution.

Synthesis & Degradation Pathways (Visualization)
The following diagram illustrates the synthesis of the carbinol via Grignard reaction and its

subsequent conversion to Lombazole, alongside potential degradation routes.
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Caption: Synthesis pathway of Lombazole via the carbinol intermediate, highlighting critical

oxidation and acid-catalyzed degradation risks.

Experimental Protocols
Protocol: Thermodynamic Solubility Determination
Objective: To accurately measure the saturation solubility of the carbinol in various solvents for

process optimization.

Methodology: Shake-Flask Method (Standardized).

Preparation:

Add excess solid 2-Chlorophenyl-(biphenyl-4-yl)-carbinol (approx. 50 mg) to 2 mL of

the target solvent (e.g., Phosphate Buffer pH 7.4, Methanol, 50:50 ACN:Water) in a glass

vial.

Equilibration:

Seal vials and agitate at 25°C ± 0.5°C for 24 hours using an orbital shaker (200 rpm).

Note: For aqueous buffers, extend time to 48 hours due to slow dissolution kinetics of

highly lipophilic compounds.

Sampling:

Centrifuge aliquots at 10,000 rpm for 10 minutes or filter through a 0.22 µm PTFE filter

(hydrophobic filter required to prevent drug adsorption).

Critical Step: Discard the first 200 µL of filtrate to account for filter saturation.

Quantification:

Dilute the filtrate with Acetonitrile (to ensure solubility) and analyze via HPLC-UV (see

Section 4.3).

Calculate concentration using a standard calibration curve.
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Protocol: Forced Degradation (Stress Testing)
Objective: To validate the stability limits of the intermediate during storage and manufacturing.

Table 2: Stress Conditions

Stress Type Condition Duration
Expected
Degradant

Acid Hydrolysis 0.1 N HCl, 60°C 4 Hours
Dimerization /

Elimination products

Base Hydrolysis 0.1 N NaOH, 60°C 4 Hours
Stable (Carbinols are

generally base-stable)

Oxidation 3% H₂O₂, RT 24 Hours

Ketone formation

(Benzophenone

analog)

Thermal 60°C (Solid State) 7 Days

Minimal degradation

(check for

melting/fusion)

Photostability UV/Vis Light 1.2M Lux-hr
Radical oxidation

products

Analytical Method: HPLC-UV Parameters
To detect the carbinol and separate it from the ketone impurity and Lombazole.

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 150 x 4.6 mm, 3.5 µm).

Mobile Phase A: 0.1% Phosphoric Acid in Water.

Mobile Phase B: Acetonitrile.

Gradient:

0 min: 50% B
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15 min: 90% B (Hold for 5 min to elute the highly lipophilic carbinol)

20 min: 50% B

Flow Rate: 1.0 mL/min.

Detection: UV at 220 nm (biphenyl absorption) and 254 nm.

Retention Order: Imidazole < Carbinol < Ketone Impurity (Most lipophilic).

Handling and Storage Recommendations
Based on the stability profile, the following storage conditions are mandatory to maintain

chemical integrity:

Container: Amber glass vials (to prevent photo-oxidation).

Atmosphere: Store under Nitrogen or Argon headspace (to prevent oxidative degradation to

the ketone).

Temperature: Refrigerate at 2–8°C.

Safety: The compound is a halogenated aromatic; standard PPE (gloves, goggles) is

required. Avoid inhalation of dust.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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